Cas no 1428231-84-8 ((S)-Tert-butyl1-cyclobutyl-1-oxopropan-2-ylcarbamate)

• Product Name: (S)-Tert-butyl1-cyclobutyl-1-oxopropan-2-ylcarbamate
• CAS No: 1428231-84-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6594466
• PubChem ID: 75406578
• Update Time: 2025-10-31

(S)-Tert-butyl1-cyclobutyl-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-TERT-BUTYL1-CYCLOBUTYL-1-OXOPROPAN-2-YLCARBAMATE
• (S)-TERT-BUTYL 1-CYCLOBUTYL-1-OXOPROPAN-2-YLCARBAMATE
• 1428231-84-8
• tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]carbamate
• EN300-798764
• SCHEMBL15081371
• (S)-Tert-butyl1-cyclobutyl-1-oxopropan-2-ylcarbamate

• Inchi： 1S/C12H21NO3/c1-8(10(14)9-6-5-7-9)13-11(15)16-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-/m0/s1
• InChI Key： FNKKVIQAHDYTJT-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)NC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on (S)-Tert-butyl1-cyclobutyl-1-oxopropan-2-ylcarbamate

Comprehensive Overview of (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate (CAS No. 1428231-84-8)

The compound (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate (CAS No. 1428231-84-8) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique structural features, including the cyclobutyl ring and tert-butyl carbamate group, make it a versatile building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in asymmetric synthesis and as a precursor for bioactive molecules.

In recent years, the demand for chiral intermediates like (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate has surged, driven by advancements in enantioselective catalysis and the growing emphasis on stereochemically pure pharmaceuticals. The compound’s CAS No. 1428231-84-8 is often queried in scientific databases, reflecting its relevance in modern synthetic chemistry. Its carbamate functionality is particularly noteworthy, as it serves as a protective group for amines, enabling selective transformations in complex molecular architectures.

One of the key trends in organic chemistry is the development of sustainable and scalable synthetic routes. (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate aligns with this trend, as researchers explore greener solvents and catalytic systems for its production. Questions like “How to synthesize (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate efficiently?” or “What are the industrial applications of CAS No. 1428231-84-8?” are commonly encountered in academic and industrial forums, highlighting the compound’s practical importance.

The stereochemistry of (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate is another critical aspect. The (S)-configuration ensures compatibility with biological systems, making it a preferred choice for drug candidates targeting enzymes or receptors with high enantioselectivity. This specificity is often discussed in the context of chiral auxiliaries and asymmetric synthesis, which are hot topics in medicinal chemistry.

From a technical perspective, the compound’s physical and chemical properties, such as solubility, stability, and reactivity, are frequently analyzed. For instance, the tert-butyl group enhances steric hindrance, influencing the compound’s reactivity profile. Such details are vital for chemists designing multi-step syntheses or optimizing reaction conditions.

In summary, (S)-Tert-butyl 1-cyclobutyl-1-oxopropan-2-ylcarbamate (CAS No. 1428231-84-8) is a valuable chiral intermediate with broad applications in pharmaceutical research and organic synthesis. Its structural complexity and functional groups make it a subject of ongoing study, particularly in the context of sustainable chemistry and enantioselective transformations. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of innovative therapeutic agents and synthetic methodologies.